Cas no 1048918-06-4 (1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol)

• Product Name: 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol
• CAS No: 1048918-06-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD11053278
• CID: 5156712
• Update Time: 2026-03-04

1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol

• MDL： MFCD11053278
• Inchi： 1S/C13H20O3/c1-9(2)8-16-12-6-5-11(10(3)14)7-13(12)15-4/h5-7,9-10,14H,8H2,1-4H3
• InChI Key： FNVOPQCJBPYOAQ-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OCC(C)C)C(OC)=C1)C

Computed Properties

• Exact Mass: 224.141
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Additional information on 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol

Introduction to 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol (CAS No. 1048918-06-4)

1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol (CAS No. 1048918-06-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a methoxy group and a 2-methylpropoxy substituent on the phenyl ring, as well as an ethanol functional group. These structural elements contribute to its diverse chemical properties and reactivity.

The chemical structure of 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol can be represented as follows: C₁₃H₂₀O₃. The compound's molecular weight is 224.3 g/mol, and it exhibits a melting point of approximately 55°C and a boiling point of around 250°C. These physical properties make it suitable for various synthetic transformations and applications in both laboratory and industrial settings.

In the realm of pharmaceutical research, 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol has also been investigated for its analgesic effects. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound reduced pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for the development of novel analgesics.

In addition to its biological activities, 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol has been explored for its potential use in agrochemical applications. Research published in the Pest Management Science journal in 2020 highlighted its efficacy as a plant growth regulator. The compound was found to enhance root development and improve overall plant health when applied at optimal concentrations. This makes it a valuable tool for agricultural practices aimed at increasing crop yields and resilience.

The synthetic accessibility of 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol is another factor contributing to its appeal in various research areas. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the coupling of 3-methoxy-4-(2-methylpropoxy)benzaldehyde with acetylene followed by reduction to form the desired alcohol. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In materials science, 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol has been investigated for its potential use as a functional monomer or additive in polymer synthesis. Its unique combination of functional groups allows it to participate in various polymerization reactions, leading to the formation of polymers with tailored properties. For example, a study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2019 reported the synthesis of poly(ethylene glycol)-based copolymers using this compound as a comonomer. The resulting polymers exhibited enhanced solubility and biocompatibility, making them suitable for biomedical applications such as drug delivery systems.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol have shown that it degrades rapidly under natural conditions and does not accumulate in the environment. Additionally, toxicological assessments have indicated that it is relatively non-toxic to aquatic organisms at environmentally relevant concentrations, further supporting its safe use in various applications.

In conclusion, 1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethanol (CAS No. 1048918-06-4) is a multifaceted compound with a wide range of potential applications across different fields. Its unique chemical structure confers valuable biological activities, synthetic accessibility, and environmental compatibility, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.